![molecular formula C24H21NO3S B286144 methyl 3-{[(9H-fluoren-9-ylsulfanyl)acetyl]amino}-4-methylbenzoate](/img/structure/B286144.png)
methyl 3-{[(9H-fluoren-9-ylsulfanyl)acetyl]amino}-4-methylbenzoate
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Overview
Description
Methyl 3-{[(9H-fluoren-9-ylsulfanyl)acetyl]amino}-4-methylbenzoate, also known as MTFB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiol-reactive compounds, which have been shown to have various biological activities.
Mechanism of Action
The mechanism of action of methyl 3-{[(9H-fluoren-9-ylsulfanyl)acetyl]amino}-4-methylbenzoate is not fully understood. However, it has been suggested that this compound may act as a thiol-reactive compound, which can modify proteins and other biomolecules. This modification may lead to changes in the function of these biomolecules, resulting in the observed biological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS) in macrophages. This compound has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. Additionally, this compound has been shown to increase the production of extracellular matrix proteins in fibroblasts, which may have implications for wound healing and tissue regeneration.
Advantages and Limitations for Lab Experiments
Methyl 3-{[(9H-fluoren-9-ylsulfanyl)acetyl]amino}-4-methylbenzoate has several advantages for lab experiments. It is relatively easy to synthesize and has good stability under physiological conditions. This compound also has good solubility in aqueous solutions, which makes it suitable for use in biological systems. However, this compound has some limitations, including its potential reactivity with other thiol-containing biomolecules, which may lead to non-specific effects.
Future Directions
For the study of methyl 3-{[(9H-fluoren-9-ylsulfanyl)acetyl]amino}-4-methylbenzoate include the development of fluorescent probes and biomaterials, as well as the investigation of its potential therapeutic applications.
Synthesis Methods
The synthesis of methyl 3-{[(9H-fluoren-9-ylsulfanyl)acetyl]amino}-4-methylbenzoate involves the reaction of 3-amino-4-methylbenzoic acid with 9H-fluoren-9-ylmethanethiol in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting compound is then treated with methyl chloroformate to obtain this compound. This method has been reported to yield this compound in good purity and yield.
Scientific Research Applications
Methyl 3-{[(9H-fluoren-9-ylsulfanyl)acetyl]amino}-4-methylbenzoate has been studied for its potential therapeutic applications in various fields of research. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its potential use as a fluorescent probe for thiol detection in biological systems. In addition, this compound has been used as a crosslinking agent for the preparation of hydrogels and other biomaterials.
Properties
Molecular Formula |
C24H21NO3S |
---|---|
Molecular Weight |
403.5 g/mol |
IUPAC Name |
methyl 3-[[2-(9H-fluoren-9-ylsulfanyl)acetyl]amino]-4-methylbenzoate |
InChI |
InChI=1S/C24H21NO3S/c1-15-11-12-16(24(27)28-2)13-21(15)25-22(26)14-29-23-19-9-5-3-7-17(19)18-8-4-6-10-20(18)23/h3-13,23H,14H2,1-2H3,(H,25,26) |
InChI Key |
OEGMMEULNGWGBP-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C(=O)OC)NC(=O)CSC2C3=CC=CC=C3C4=CC=CC=C24 |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)OC)NC(=O)CSC2C3=CC=CC=C3C4=CC=CC=C24 |
Origin of Product |
United States |
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